Diisocyanate free and melt polycondensation preparation of bio-based unsaturated poly(ester-urethane)s and their properties as UV curable coating materials†

RSC Advances Pub Date: 2014-09-26 DOI: 10.1039/C4RA08665A

Abstract

This paper reported the synthesis of bio-based unsaturated poly(ester-urethane)s via a nonisocyanate route, by metal-catalyzed melt polycondensation of itaconic acid with urethanediols. Three novel types of bio-based unsaturated poly(ester-urethane)s, namely, poly(urethanediol 2-itaconic acid), poly(urethanediol 4-itaconic acid) and poly(urethanediol 6-itaconic acid) (poly(U2-IA), poly(U4-IA) and poly (U6-IA) for short code, respectively), were prepared by a green synthetic route. The urethane linkage was formed by the reaction of two equivalent of ethylene carbonate with 1,6-hexanediamine, 1,4-butanediamine and 1,2-ethanediamine to form urethanediols. The urethanediols underwent polymerization with itaconic acid (IA) in the presence of metal catalyst dibutyltin dilaurate (DBTL) to produce low-molecular-weight bio-based unsaturated polyurethanes. Then, these bio-based unsaturated poly(ester-urethane)s were formulated with free radical photoinitiator and curing promoter to prepare UV curable polyurethane systems. After UV curing, the tensile properties, thermal properties and general coating properties of the three UV-cured polyurethane films were similar to that of UV cured polyurethane films prepared by polyurethane-acrylate (PUA). The results suggested that the obtained bio-based unsaturated polyurethanes could serve as coating materials.

Graphical abstract: Diisocyanate free and melt polycondensation preparation of bio-based unsaturated poly(ester-urethane)s and their properties as UV curable coating materials
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